![molecular formula C14H10N4O3 B5719617 2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B5719617.png)
2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine
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Overview
Description
2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure, making it an important molecule for the development of new drugs and other biologically active compounds.
Mechanism of Action
The mechanism of action of 2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest, as well as suppressing the expression of various oncogenes. It has also been shown to have antibacterial and antifungal activity by disrupting the cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species and inflammation in cells, as well as increase the activity of antioxidant enzymes. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its versatility. It can be used in a range of assays and experiments, including cell viability assays, enzyme activity assays, and fluorescence microscopy. It is also relatively easy to synthesize and purify, making it a cost-effective option for research labs. However, one of the main limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is the development of new drugs based on this compound. It has shown promise as an antimicrobial, antitumor, and anti-inflammatory agent, and further research could lead to the development of new treatments for these conditions. Another area of interest is the use of this compound as a fluorescent probe for the detection of metal ions in biological systems. This could have applications in environmental monitoring and medical diagnostics. Finally, there is potential for the use of this compound as a photosensitizer for photodynamic therapy. This could be a promising treatment option for certain types of cancer.
Synthesis Methods
The synthesis of 2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 2-methyl-3-nitrobenzaldehyde and 5-amino-3-picoline-N-oxide in the presence of acetic anhydride and a catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate oxadiazole ring, followed by the addition of a pyridine ring to the structure. The final product is obtained after purification by column chromatography and recrystallization.
Scientific Research Applications
2-[5-(2-methyl-3-nitrophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been widely studied for its potential applications in scientific research. It has been shown to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for the development of new drugs. It has also been used as a fluorescent probe for the detection of metal ions in biological systems, as well as a photosensitizer for photodynamic therapy.
properties
IUPAC Name |
5-(2-methyl-3-nitrophenyl)-3-pyridin-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4O3/c1-9-10(5-4-7-12(9)18(19)20)14-16-13(17-21-14)11-6-2-3-8-15-11/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILFCAZQXRSGQSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C2=NC(=NO2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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